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Compound of Interest
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Cat. No.: B15618739

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

5-Phenyllevulinic acid, also known as 5-0x0-5-phenylpentanoic acid, is a keto acid of interest
in various fields of chemical and biomedical research. Its structural similarity to endogenous
compounds, particularly 5-aminolevulinic acid (5-ALA), suggests potential applications in areas
such as photodynamic therapy (PDT) and as a building block in organic synthesis.
Understanding the physicochemical properties of 5-phenyllevulinic acid is paramount for its
effective utilization in research and development. These properties govern its solubility,
absorption, distribution, metabolism, and excretion (ADME) profile, as well as its reactivity and
formulation characteristics.

This technical guide provides a comprehensive overview of the known physicochemical
properties of 5-phenyllevulinic acid. Due to the limited availability of direct experimental data
for this specific compound, this guide also includes comparative data for the structurally related
and extensively studied compound, 5-aminolevulinic acid, to provide a broader context for
researchers. Furthermore, this guide outlines general experimental protocols for determining
key physicochemical parameters and visualizes relevant biological pathways and experimental
workflows.

Physicochemical Data
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The quantitative physicochemical data for 5-phenyllevulinic acid is not extensively reported in
publicly available literature. The following table summarizes the available information. For
comparative purposes, a table with the properties of the related compound 5-aminolevulinic
acid is also provided.

Table 1: Physicochemical Properties of 5-Phenyllevulinic Acid

Property Value Source
Molecular Formula C11H1203

Molecular Weight 192.21 g/mol

CAS Number 1501-05-9

Solubility DMSO: 1 mg/mL [1]

Table 2: Physicochemical Properties of 5-Aminolevulinic Acid (for comparison)

Property Value Source
Melting Point 156-158 °C [2]
Solubility Very soluble in water [2]

logP -15 (2]

pKa Not readily available [3][4]

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of 5-phenyllevulinic
acid are not widely published. However, general methodologies for determining the key
physicochemical properties of organic acids are well-established.

General Experimental Workflow for Physicochemical
Characterization of a Solid Organic Acid
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The following diagram illustrates a typical workflow for determining the fundamental
physicochemical properties of a solid organic acid like 5-phenyllevulinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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